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An In-depth Technical Guide to the Magnetic Properties of llmenite and its Solid Solutions

Introduction

limenite (FeTiOs) is a titanium-iron oxide mineral of significant interest in geology, materials
science, and planetary science. While pure ilmenite exhibits relatively simple magnetic
behavior, its solid solutions, particularly with hematite (a-Fe20s3), display a rich and complex
range of magnetic phenomena. This complexity arises from the interplay between crystal
structure, cation ordering, and temperature, leading to properties that are crucial for
understanding rock magnetism, paleomagnetic records, and the development of novel
magnetic materials.

This technical guide provides a comprehensive overview of the magnetic properties of ilmenite
and the ilmenite-hematite solid solution series. It is intended for researchers and scientists,
offering detailed explanations of the underlying principles, quantitative data from key studies,
and methodologies for experimental characterization.

Fundamentals of limenite (FeTiO3)
Crystal Structure

llmenite crystallizes in the trigonal system with the space group R3.[1] Its structure is an
ordered derivative of the corundum (Al20s) structure. In this arrangement, Fe2* and Ti4*
cations occupy alternating layers perpendicular to the trigonal c-axis, stacked between layers
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of oxygen atoms.[1][2] This ordered layering of cations with different charges and ionic radii is a
key feature that distinguishes ilmenite from hematite and governs its physical properties.
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IImenite (FeTiOs) Crystal Structure (R3 space group)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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